1-isopropyl-5-methyl-3-nitro-1H-pyrazole

• IUPAC Name: 5-methyl-3-nitro-1-propan-2-ylpyrazole
• InChI: InChI=1S/C7H11N3O2/c1-5(2)9-6(3)4-7(8-9)10(11)12/h4-5H,1-3H3
• InChI Key: OICXZOHWYQLZTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(C)C)[N+](=O)[O-]
• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol

Description

1-isopropyl-5-methyl-3-nitro-1H-pyrazole, also known as IMNP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a pyrazole derivative that has been synthesized using various methods. It has been found to have unique biochemical and physiological effects, making it a promising candidate for further exploration in the field of pharmacology.

Mechanism of Action

The mechanism of action of 1-isopropyl-5-methyl-3-nitro-1H-pyrazole is not fully understood, but it is believed to work by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species. This may be due to its ability to modulate the activity of various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
1-isopropyl-5-methyl-3-nitro-1H-pyrazole has been found to have unique biochemical and physiological effects, making it a promising candidate for further exploration in the field of pharmacology. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. Additionally, it has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. These effects suggest that 1-isopropyl-5-methyl-3-nitro-1H-pyrazole may have potential therapeutic applications in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

1-isopropyl-5-methyl-3-nitro-1H-pyrazole has several advantages for use in lab experiments. It is readily available and easy to synthesize, making it a cost-effective option for researchers. Additionally, it has been shown to have low toxicity, making it a safe option for use in animal studies. However, there are also limitations to its use. Its mechanism of action is not fully understood, which may limit its potential applications. Additionally, its effects may vary depending on the dosage and administration route used.

Future Directions

There are several future directions for the exploration of 1-isopropyl-5-methyl-3-nitro-1H-pyrazole in scientific research. One potential direction is the development of new anti-inflammatory drugs based on its properties. Additionally, its antioxidant properties may be useful in the treatment of various diseases associated with oxidative stress, such as neurodegenerative diseases and cancer. Further studies are needed to fully understand its mechanism of action and potential applications in the field of pharmacology.

Scientific Research Applications

1-isopropyl-5-methyl-3-nitro-1H-pyrazole has been found to have potential applications in scientific research, particularly in the field of pharmacology. It has been shown to have anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. Additionally, it has been found to have antioxidant properties, which may be useful in the treatment of various diseases associated with oxidative stress.